![molecular formula C17H23N5O2 B2450179 2-(3,5-dimethylisoxazol-4-yl)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide CAS No. 1396844-44-2](/img/structure/B2450179.png)
2-(3,5-dimethylisoxazol-4-yl)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,5-dimethylisoxazol-4-yl)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H23N5O2 and its molecular weight is 329.404. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
A significant application of related compounds to 2-(3,5-dimethylisoxazol-4-yl)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide involves their synthesis for antimicrobial purposes. For instance, a series of pyrimidinones and oxazinones derivatives, synthesized using related structural frameworks, showed promising antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. These findings highlight the potential of such compounds in developing new antimicrobial agents (Hossan et al., 2012).
Radioligand Imaging
Another noteworthy application is in the development of selective radioligands for imaging purposes, particularly for the translocator protein (18 kDa) using PET scans. A novel series within this structural category demonstrated high selectivity, facilitating the synthesis of radioligands like [18F]DPA-714. This compound, designed with a fluorine atom for labeling with fluorine-18, enables in vivo imaging, showcasing the utility of such compounds in medical diagnostics and research (Dollé et al., 2008).
Anti-inflammatory and Analgesic Agents
Derivatives of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, synthesized from structures analogous to the compound , have been identified as effective anti-inflammatory and analgesic agents. These compounds were found to inhibit cyclooxygenase-1/2 with high selectivity indices and demonstrated significant analgesic and anti-inflammatory activities, comparing favorably with sodium diclofenac, a standard drug. Such research underscores the therapeutic potential of these compounds in managing pain and inflammation (Abu‐Hashem et al., 2020).
Histamine H4 Receptor Ligands
Research into 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R) highlighted the potential for therapeutic applications in anti-inflammatory and antinociceptive treatments. Optimization studies led to potent compounds active in animal models for inflammation and pain, suggesting H4R antagonists' significance in developing new pain management therapies (Altenbach et al., 2008).
Antimicrobial and Antifungal Agents
Further studies on synthesized pyrimidine-triazole derivatives have shown significant antimicrobial activity against selected bacterial and fungal strains. This research highlights the potential use of such compounds in developing novel antimicrobial and antifungal therapies, addressing the need for new treatments due to rising resistance to existing drugs (Majithiya & Bheshdadia, 2022).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2/c1-11-4-6-22(7-5-11)16-9-15(18-10-19-16)20-17(23)8-14-12(2)21-24-13(14)3/h9-11H,4-8H2,1-3H3,(H,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABNLBWMTUCQAAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=NC(=C2)NC(=O)CC3=C(ON=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.